3-(benzenesulfonamido)-N-(1,3-benzothiazol-2-yl)propanamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C16H15N3O3S2/c20-15(19-16-18-13-8-4-5-9-14(13)23-16)10-11-17-24(21,22)12-6-2-1-3-7-12/h1-9,17H,10-11H2,(H,18,19,20)
• InChI Key: UEYUJMQOYXDLIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCC(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H15N3O3S2
• Molecular Weight: 361.4 g/mol

Description

3-(benzenesulfonamido)-N-(1,3-benzothiazol-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry and biochemistry. The compound is also known as BZP and has been found to exhibit several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of BZP is not fully understood, but several studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation. The compound has also been found to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
BZP has been found to exhibit several biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of cancer cell proliferation, and induction of oxidative stress. The compound has also been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of BZP is its potential anticancer activity, which makes it a promising candidate for the development of new anticancer drugs. However, the compound also has some limitations, such as its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on BZP, including the development of new anticancer drugs based on the compound, the investigation of its anti-inflammatory activity, and the exploration of its potential applications in other fields such as biochemistry and pharmacology. Further studies are also needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 3-(benzenesulfonamido)-N-(1,3-benzothiazol-2-yl)propanamide involves the reaction of 2-aminobenzothiazole with 3-(chlorosulfonyl)propanoic acid in the presence of a base such as triethylamine. The reaction yields the desired compound in good yields, and the purity can be improved by recrystallization.

Scientific Research Applications

The compound has been found to exhibit several interesting properties that make it a promising candidate for further research. One of the most significant applications of BZP is in medicinal chemistry, where it has been found to exhibit potential anticancer activity. Several studies have reported that BZP can selectively induce apoptosis in cancer cells, making it a promising candidate for the development of new anticancer drugs.